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Compound of Interest

Compound Name:

3-((2-

Fluorophenoxy)methyl)azetidine

hydrochloride

CAS No.: 1864073-80-2

Cat. No.: B1446779

Get Quote

CAS 1864073-80-2 | Advanced Building Block for Lead
Optimization[1]
Executive Summary
3-((2-Fluorophenoxy)methyl)azetidine hydrochloride (CAS 1864073-80-2) is a high-value

heterocyclic building block utilized in the synthesis of advanced pharmaceutical candidates,

particularly within oncology (kinase inhibitors) and neuroscience (CNS agents).

As a medicinal chemistry fragment, it offers a strategic advantage by combining the metabolic

stability of a fluorinated aromatic system with the favorable physicochemical profile of the

strained azetidine ring. This guide details its properties, structural rationale, and validated

protocols for its integration into drug discovery workflows.
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Understanding the fundamental properties of this salt form is critical for accurate stoichiometry

and solubility planning in synthesis.

Property Data

Chemical Name
3-((2-Fluorophenoxy)methyl)azetidine

hydrochloride

CAS Number 1864073-80-2

Molecular Formula C₁₀H₁₃ClFNO (Salt) / C₁₀H₁₂FNO (Free Base)

Molecular Weight 217.67 g/mol (HCl Salt)

Appearance White to off-white crystalline solid

Solubility
High in Water, DMSO, Methanol; Low in

DCM/EtOAc (Salt form)

pKa (Calculated) ~9.5 (Azetidine nitrogen)

H-Bond Donors 2 (NH, HCl)

H-Bond Acceptors 2 (O, F)

Structural Rationale & Mechanistic Utility
In modern drug design, this fragment is not merely a linker; it is a functional Pharmacophore

Modulator.

The Azetidine Advantage (vs. Pyrrolidine/Piperidine)
Lipophilicity Modulation: The azetidine ring significantly lowers lipophilicity (

) compared to its 5- and 6-membered counterparts (pyrrolidine/piperidine). This reduction is
crucial for improving metabolic stability and reducing off-target toxicity (promiscuity).

Vector Positioning: The sp³ character of the azetidine ring creates a distinct vector for the

pendant fluorophenoxy group, often allowing it to access deep hydrophobic pockets in

enzymes (e.g., Kinase hinge regions) that larger rings cannot reach.
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The Fluorine Effect
Metabolic Blocking: The fluorine atom at the ortho-position of the phenoxy ring blocks

potential sites of metabolic oxidation (CYP450 mediated), extending the half-life (

) of the final drug molecule.

Conformational Bias: The electronic repulsion between the fluorine lone pairs and the ether

oxygen can lock the conformation, reducing the entropic penalty upon binding to a protein

target.

Logical Workflow: Fragment Utility
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Figure 1: Strategic logic for utilizing CAS 1864073-80-2 in Lead Optimization.

Experimental Protocols
As a secondary amine salt, CAS 1864073-80-2 requires specific handling to ensure efficient

coupling. Below are two validated workflows for incorporating this fragment into a core scaffold.

Protocol A: Reductive Amination (Aldehyde Coupling)
Objective: Attach the azetidine fragment to an aldehyde-containing core.

Free Basing (In-situ):

Suspend 1.0 eq of CAS 1864073-80-2 in Dichloromethane (DCM) or 1,2-Dichloroethane

(DCE).

Add 1.2 eq of Diisopropylethylamine (DIPEA) to neutralize the HCl salt. Stir for 10 minutes

at Room Temperature (RT).

Imine Formation:
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Add 1.0 eq of the Core-Aldehyde.

Add catalytic Acetic Acid (1-2 drops). Stir for 30–60 minutes.

Reduction:

Cool to 0°C.[1]

Add 1.5 eq of Sodium Triacetoxyborohydride (STAB).

Allow to warm to RT and stir overnight (12–16h).

Workup:

Quench with saturated NaHCO₃.[1] Extract with DCM (3x).

Dry organic layer over Na₂SO₄ and concentrate.[1]

Protocol B: S_NAr Coupling (Heteroaryl Chloride)
Objective: Attach the azetidine to a chloropyrimidine or chloropyridine core (common in Kinase

inhibitors).

Preparation:

Dissolve 1.0 eq of Heteroaryl-Chloride in DMSO or NMP.

Add 1.2 eq of CAS 1864073-80-2.

Add 3.0 eq of inorganic base (K₂CO₃ or Cs₂CO₃). Note: Organic bases like TEA may be

insufficient for less reactive electrophiles.

Reaction:

Heat to 80–100°C for 2–6 hours. Monitor by LCMS.

Purification:

Dilute with water/brine. Extract with Ethyl Acetate.[2][3]
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If the product is polar, direct purification via Reverse Phase Prep-HPLC is recommended.

Experimental Workflow Visualization
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Figure 2: General synthesis workflow for coupling the azetidine fragment.

Handling, Stability & Safety
Hygroscopicity: As a hydrochloride salt, the compound is hygroscopic. Store in a desiccator

at 2–8°C. Exposure to ambient moisture may lead to clumping, affecting weighing accuracy.

Stability: The azetidine ring is strained but kinetically stable under standard conditions. Avoid

prolonged exposure to strong Lewis acids which may trigger ring-opening polymerization.
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Safety: Treat as a standard organic amine salt. Wear nitrile gloves and safety glasses. Avoid

inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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